Cas no 1452482-60-8 (Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate)

• Product Name: Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate
• CAS No: 1452482-60-8
• MF: C₉H₁₃N₄NaO₄S₂
• MW: 328.343689680099
• CID: 3047543
• PubChem ID: 76194826
• Update Time: 2025-10-18

Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium ({4-[2-(aminocarbonothioyl)carbono-hydrazonoyl]phenyl}amino)methanesulfonate hydrate
• 1452482-60-8
• Sodium;[4-[(carbamothioylhydrazinylidene)methyl]anilino]methanesulfonate;hydrate
• Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate

• Inchi： 1S/C9H12N4O3S2.Na.H2O/c10-9(17)13-12-5-7-1-3-8(4-2-7)11-6-18(14,15)16;;/h1-5,11H,6H2,(H3,10,13,17)(H,14,15,16);;1H2/q;+1;/p-1
• InChI Key： GKBNHZDWQUMRFH-UHFFFAOYSA-M
• SMILES： S(CNC1C=CC(C=NNC(N)=S)=CC=1)(=O)(=O)[O-].[Na+].O

Computed Properties

• Exact Mass: 328.02759154g/mol
• Monoisotopic Mass: 328.02759154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 161Ų

Additional information on Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate

Comprehensive Overview of Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate (CAS No. 1452482-60-8)

Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate (CAS No. 1452482-60-8) is a specialized organic compound with significant applications in biochemical and pharmaceutical research. This compound, characterized by its unique hydrazonoyl and methanesulfonate functional groups, has garnered attention for its potential in enzyme inhibition studies and drug development. Researchers are increasingly exploring its role in targeted therapies, particularly in the context of oxidative stress and inflammatory pathways, which are hot topics in modern biomedical science.

The molecular structure of Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate features a thioamide moiety, which is critical for its chelating properties. This makes it a candidate for metal ion binding applications, a subject of interest in environmental remediation and industrial catalysis. Recent studies have also highlighted its potential in bioconjugation, a technique widely used in diagnostic assays and therapeutic antibody development, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry, this compound’s water-soluble nature (due to the sodium methanesulfonate group) positions it as an environmentally friendly alternative to traditional organic solvents. This aligns with the global shift toward sustainable synthesis practices, a frequently searched topic among chemists and environmental scientists. Its hydrate form further enhances stability, making it suitable for long-term storage and large-scale production, addressing common logistical challenges in the chemical industry.

From a mechanistic perspective, the aminocarbonothioyl group in CAS No. 1452482-60-8 is pivotal for its nucleophilic reactivity, enabling interactions with electrophilic centers in biological systems. This property is particularly relevant to proteomics research, where understanding protein-ligand interactions is a key focus area. Additionally, its potential as a scaffold for heterocyclic synthesis has sparked interest in medicinal chemistry, as heterocycles are foundational to many FDA-approved drugs.

Recent advancements in high-throughput screening (HTS) technologies have further elevated the importance of compounds like Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate. Its compatibility with automated assay platforms makes it a valuable tool for drug discovery pipelines, a topic frequently queried in AI-driven literature searches. Moreover, its low cytotoxicity profile, as reported in preliminary studies, suggests potential for in vivo applications, though further validation is needed.

In summary, Sodium ({4-2-(Aminocarbonothioyl)carbono-hydrazonoylphenyl}amino)methanesulfonate Hydrate (CAS No. 1452482-60-8) represents a versatile compound bridging academic research and industrial innovation. Its multifaceted properties—from metal chelation to biocompatibility—resonate with current trends in life sciences and materials engineering. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.